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Compound of Interest

Compound Name:
Neocarratetraose 4(1),4(3)-

disulfate disodium salt

CAS No.: 108347-92-8

Cat. No.: B1140613

Get Quote

Abstract & Core Directive
Neocarratetraose disodium salt (CAS: 108347-92-8) is a sulfated tetrasaccharide derived from

-carrageenan.[1] It serves as a critical reference standard in carbohydrate analysis, enzymatic
kinetic studies (

-carrageenase activity), and pharmaceutical quality control.

Unlike simple sugars, Neocarratetraose possesses a 3,6-anhydro-D-galactose moiety that

introduces a specific chemical vulnerability: acid-catalyzed hydrolysis. Improper storage or

reconstitution in acidic media can lead to rapid cleavage of the glycosidic bond, rendering the

standard useless.

This guide moves beyond generic "store at 4°C" advice. It provides a chemically grounded

protocol designed to preserve the structural integrity of the sulfate groups and the acid-labile

glycosidic linkages over long-term storage.
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Physicochemical Profile
Understanding the molecule is the first step to preserving it.

Property Specification

Chemical Name -Neocarratetraose-41,43-di-O-sulfate disodium

salt

Molecular Formula

Molecular Weight ~834.64 g/mol

Solubility
Highly soluble in water (>50 mg/mL); Insoluble

in ethanol/acetone.[2]

Hygroscopicity
High. Sulfated oligosaccharides readily absorb

atmospheric moisture.

Critical pH Stability
pH 7.0 – 9.0. Unstable below pH 5.0 (glycosidic

cleavage).

Appearance White to off-white lyophilized powder.

Critical Vulnerabilities & Expert Insight
The Acid-Lability Trap
The defining feature of

-carrageenan derivatives is the 3,6-anhydro-D-galactose (DA) unit. The glycosidic bond linking
this unit to the neighboring galactose is significantly more acid-labile than typical
galactopyranose linkages.

Mechanism: Protons (

) protonate the glycosidic oxygen. The strained 3,6-anhydro ring facilitates the departure of
the leaving group, leading to hydrolysis even under mild acidic conditions (pH < 4.0).

Practical Implication: Never reconstitute in unbuffered water if the water source is slightly

acidic (common with Milli-Q water absorbing atmospheric
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, dropping pH to ~5.5). Always use a neutral buffer.

Hygroscopic Aggregation
As a sulfated sodium salt, the molecule acts as a desiccant. Absorption of water leads to:

Weighing Errors: Mass becomes water-weight dependent.

Hydrolysis: Presence of water allows slow chemical degradation if temperature excursions

occur.

Protocol: Solid State Storage
Objective: Maintain the powder in a dehydrated, chemically inert state.

Step 1: Arrival & Inspection
Visual Check: The product should be a loose, white powder. If it appears "gummy" or

clumped, moisture ingress has occurred during transit.

Container Integrity: Ensure the vial septum is sealed.

Step 2: Long-Term Storage Conditions
Temperature:-20°C is recommended for storage > 3 months. (4°C is acceptable for active

use < 3 months).

Atmosphere: Store under Argon or Nitrogen if possible.

Desiccation: The vial should be placed inside a secondary container (e.g., a sealed jar or

Falcon tube) containing active desiccant packets (silica gel).

Step 3: The "Warm-Up" Rule (Crucial)
Before opening the vial, allow it to equilibrate to Room Temperature (20-25°C) for at least 30

minutes inside the desiccator.

Why? Opening a cold vial (-20°C) in humid lab air causes immediate condensation on the

powder. This moisture initiates clumping and degradation.
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Protocol: Reconstitution & Solution Handling
Objective: Create a stable stock solution free from acid hydrolysis risks.

Reconstitution Solvent
Recommended: 10 mM Ammonium Bicarbonate (pH 7.5 - 8.0) or Phosphate Buffered Saline

(PBS, pH 7.4).

Expert Note: Ammonium bicarbonate is volatile, making it ideal if the sample needs to be

lyophilized later.

Avoid: Unbuffered Milli-Q water (often pH ~5.5) or Acetate buffers (pH < 5).

Workflow
Calculate: Determine volume for a stock concentration (e.g., 10 mM or 10 mg/mL).

Add Solvent: Add buffer directly to the vial if possible to recover all material.

Dissolve: Vortex gently. Do not sonicate extensively (heat generation can degrade sulfates).

Aliquot:Do not store the bulk solution. Divide into single-use aliquots (e.g., 50 µL) in PCR

tubes or microcentrifuge tubes.

Solution Storage
Condition Stability Estimate Notes

4°C (Fridge) 1 - 2 Weeks
Risk of microbial growth;

ensure pH > 7.

-20°C (Freezer) 6 Months Recommended.

-80°C (Deep Freeze) > 1 Year Best for reference standards.

Freeze-Thaw Avoid

Max 1 cycle. Repeated

freezing shears the matrix and

alters concentration via

sublimation.
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Quality Control & Troubleshooting
Verification Methods
If the integrity of the standard is questioned, use these methods:

TLC (Thin Layer Chromatography):

Mobile Phase: n-Butanol : Acetic Acid : Water (2:1:1).

Stain: Diphenylamine/Aniline or Naphthoresorcinol (specific for ketoses/anhydro sugars).

Sign of Degradation: Appearance of lower molecular weight spots (disaccharides or

monosaccharides) or a smear.

HPAEC-PAD (High-Performance Anion-Exchange Chromatography):

The gold standard for charged oligosaccharides. Degradation will shift retention times

significantly.

Troubleshooting Table
Issue Probable Cause Corrective Action

Powder is sticky/clumped Moisture absorption.

Dry under vacuum (SpeedVac)

for 30 min. Store with fresh

desiccant.

Solution turns yellow
Oxidation or extreme pH

contamination.

Discard. Irreversible chemical

change.

Loss of biological activity Desulfation or Hydrolysis.
Check pH of storage buffer.

Ensure storage was at -20°C.

Visualized Protocols (Graphviz)
Diagram 1: Storage & Handling Decision Tree
This logic flow ensures the user makes the correct decision based on their usage frequency.
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Caption: Decision matrix for the storage and reconstitution of Neocarratetraose, prioritizing

protection against hydrolysis and moisture.

Diagram 2: The Acid Hydrolysis Risk Mechanism
Visualizing why pH control is non-negotiable for this molecule.
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Caption: The degradation pathway of Neocarratetraose in acidic conditions, highlighting the

critical control point (pH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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